Cas no 1207002-31-0 (2-(4-ethoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(4-ethoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1207002-31-0
• MF: C₂₈H₂₅N₃O₆
• MW: 499.514607191086
• CID: 5398424
• Update Time: 2025-11-01

2-(4-ethoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1(2H)-isoquinolinone
• 2-(4-ethoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C28H25N3O6/c1-5-36-19-12-10-18(11-13-19)31-16-22(20-8-6-7-9-21(20)28(31)32)27-29-26(30-37-27)17-14-23(33-2)25(35-4)24(15-17)34-3/h6-16H,5H2,1-4H3
• InChI Key： KCFUWCSCPHYNAF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC(OC)=C(OC)C(OC)=C3)N=2)=CN1C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 499.174
• Monoisotopic Mass: 499.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2

Experimental Properties

• Density: 1.279±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 692.6±65.0 °C(Predicted)
• pka: -1.00±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(4-ethoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

Comprehensive Analysis of 2-(4-ethoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS 1207002-31-0)

The compound 2-(4-ethoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one, identified by its CAS number 1207002-31-0, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines an isoquinolin-1-one core with 1,2,4-oxadiazole and trimethoxyphenyl moieties, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and anti-inflammatory properties.

In recent years, the scientific community has shown growing interest in multi-target drug design, where compounds like 1207002-31-0 offer unique advantages due to their polypharmacological potential. The presence of both ethoxy and trimethoxy substituents enhances the molecule's bioavailability and target selectivity, addressing a key challenge in modern drug development. This aligns with current trends in personalized medicine, where researchers seek compounds with optimized ADME profiles (Absorption, Distribution, Metabolism, and Excretion).

The 1,2,4-oxadiazole ring system in this compound has garnered attention for its role as a bioisostere for ester and amide functionalities, improving metabolic stability—a critical factor in drug candidate optimization. Computational studies suggest that the dihydroisoquinolinone scaffold may interact with protein-protein interaction interfaces, a hot topic in cancer therapeutics and neurodegenerative disease research. These features position CAS 1207002-31-0 as a valuable scaffold for fragment-based drug discovery.

From a synthetic chemistry perspective, the construction of the oxadiazole-isoquinolinone hybrid structure presents interesting challenges in regioselective cyclization and cross-coupling reactions. Recent publications highlight improved synthetic routes using microwave-assisted synthesis and flow chemistry techniques, reflecting the pharmaceutical industry's push toward green chemistry and process intensification. The compound's structure-activity relationship (SAR) studies are frequently cited in discussions about privileged structures in medicinal chemistry.

Emerging research indicates potential applications of this compound class in metabolic disorder therapeutics, particularly regarding AMPK activation—a mechanism gaining traction in type 2 diabetes and obesity research. The 3,4,5-trimethoxyphenyl moiety, commonly found in microtubule-targeting agents, suggests possible utility in cytoskeleton modulation, though this requires further validation. These diverse potential applications make 1207002-31-0 a compelling case study in drug repurposing strategies.

Analytical characterization of this compound involves advanced techniques such as LC-MS/MS and 2D NMR, with particular focus on the proton coupling patterns in the dihydroisoquinolinone system. The logP and pKa predictions for this molecule align well with Lipinski's rule of five, making it a promising candidate for oral drug development. These physicochemical properties are frequently discussed in forums about computational drug design and molecular property prediction using AI-assisted methods.

The patent landscape reveals growing intellectual property activity around oxadiazole-containing compounds, with several applications citing structural analogs of 1207002-31-0 for kinase inhibition and signal transduction modulation. This commercial interest underscores the compound's relevance in competitive pharmaceutical R&D environments. Researchers are particularly interested in its potential selectivity profiles compared to existing small molecule inhibitors in clinical use.

In formulation science, the ethoxyphenyl substituent contributes to improved crystalline stability, addressing common challenges in solid-state characterization of drug substances. Recent advances in co-crystal engineering have explored derivatives of this compound to enhance solubility—a persistent hurdle in biopharmaceutics classification system (BCS) class II/IV compounds. These developments resonate with current industry focus on formulation technologies for poorly soluble drugs.

Safety profiling of 2-(4-ethoxyphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one indicates favorable in vitro toxicity parameters in standard hepatocyte assays and hERG channel screening, though comprehensive ADMET assessment remains ongoing. These preliminary results contribute to discussions about early-stage toxicity prediction in drug discovery pipelines. The compound's metabolic stability in microsomal preparations suggests potential for once-daily dosing regimens.

Future research directions for CAS 1207002-31-0 may explore its utility in combination therapies, particularly examining synergistic effects with existing targeted therapies. The scientific community continues to investigate its potential in epigenetic modulation, given the structural similarity to known histone deacetylase (HDAC) interacting molecules. These avenues position the compound at the intersection of multiple cutting-edge therapeutic strategies, ensuring its continued relevance in chemical biology and pharmaceutical sciences.